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Compound of Interest

Compound Name: (Rac)-H-Thr-OMe hydrochloride

For researchers, scientists, and drug development professionals, sourcing high-purity chemical
compounds is a critical first step in any experimental workflow. This technical guide provides an
in-depth overview of commercial suppliers for (Rac)-H-Thr-OMe hydrochloride (CAS No.
2170123-34-7), alongside relevant technical data, representative experimental protocols, and
diagrams of associated biochemical pathways.

Commercial Supplier Overview

(Rac)-H-Thr-OMe hydrochloride, a racemic mixture of the methyl ester of threonine
hydrochloride, is available from several commercial suppliers. The compound is typically used
in research and development, for example as a building block in peptide synthesis or as a
control compound in biological assays.[1][2] Key identifying information for this molecule
includes a molecular formula of CsH12CINOs and a molecular weight of 169.61 g/mol .[3][4]

Below is a summary of publicly available data from various suppliers. Please note that stock
status and pricing are subject to change and should be verified on the respective supplier's
website.
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For comparative purposes, various stereoisomers of H-Thr-OMe hydrochloride are also

commercially available from suppliers such as Aapptec, Tokyo Chemical Industry (TCI), Chem-

Impex, and CP Lab Safety, each with their own specifications.

Experimental Protocols
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While specific, detailed experimental protocols for (Rac)-H-Thr-OMe hydrochloride are not
readily available in the public domain, the following sections provide representative
methodologies for the synthesis and quality control of similar amino acid methyl ester
hydrochlorides. These protocols are based on established chemical principles and common
laboratory practices.

Representative Synthesis of Amino Acid Methyl Ester
Hydrochlorides

A common method for the synthesis of amino acid methyl ester hydrochlorides is through the
esterification of the corresponding amino acid using methanol in the presence of an acid
catalyst, such as thionyl chloride or trimethylchlorosilane (TMSCI).

Materials:

e Amino Acid (e.g., (Rac)-Threonine)

Anhydrous Methanol

Thionyl Chloride (SOCIz) or Trimethylchlorosilane (TMSCI)

Reaction vessel with a stirrer and a drying tube

Rotary evaporator

Procedure using Thionyl Chloride:

e Cool anhydrous methanol in an ice bath.

« Slowly add thionyl chloride dropwise to the cooled methanol with stirring.
e Add the amino acid to the methanol/thionyl chloride solution.

 Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC).

» Remove the solvent and excess reagent under reduced pressure using a rotary evaporator
to yield the crude amino acid methyl ester hydrochloride.
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e The crude product can be purified by recrystallization.

Procedure using Trimethylchlorosilane:

Suspend the amino acid in anhydrous methanol.

Add trimethylchlorosilane to the suspension.

Stir the mixture at room temperature for several hours.

Upon completion, the product is isolated by removing the solvent via rotary evaporation.
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Representative Synthesis of (Rac)-H-Thr-OMe hydrochloride
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A simplified workflow for the synthesis of (Rac)-H-Thr-OMe hydrochloride.

Quality Control Workflow

Quality control (QC) is essential to confirm the identity, purity, and quality of the synthesized
compound. A typical QC workflow for an amino acid derivative like (Rac)-H-Thr-OMe
hydrochloride would involve a series of analytical tests.
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Key Quality Control Tests:
o Appearance: Visual inspection of the physical state (e.g., white to off-white solid).
 |dentity:
o NMR Spectroscopy (*H and *3C): To confirm the chemical structure.
o Mass Spectrometry (MS): To determine the molecular weight.
o Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups.
e Purity:
o High-Performance Liquid Chromatography (HPLC): To determine the percentage purity.
o Elemental Analysis (C, H, N, CI): To confirm the elemental composition.
e Other Properties:
o Melting Point: To assess purity.

o Solubility: To determine appropriate solvents for use.
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Quality Control Workflow for (Rac)-H-Thr-OMe hydrochloride
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A typical quality control workflow for synthesized amino acid derivatives.

Relevance in Signaling Pathways

While (Rac)-H-Thr-OMe hydrochloride is primarily a synthetic building block, the amino acid
threonine is a crucial component in cellular signaling. Threonine, along with serine and
tyrosine, is one of the three amino acids that can be phosphorylated by kinases, a fundamental
mechanism for regulating protein function and signal transduction.[5]

A key signaling pathway where threonine phosphorylation is central is the mTOR (mammalian
target of rapamycin) pathway. mTOR itself is a serine/threonine kinase that acts as a central
regulator of cell growth, proliferation, metabolism, and survival.[6][7] The mTOR pathway
integrates signals from nutrients (including amino acids), growth factors, and cellular energy
status.
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Simplified mTOR Signaling Pathway
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An overview of the mTOR signaling pathway, regulated by amino acids like threonine.

In conclusion, (Rac)-H-Thr-OMe hydrochloride is a readily available chemical for research
purposes. While specific protocols for its handling and use are supplier-dependent, established
methodologies for the synthesis and quality control of amino acid derivatives provide a solid
framework for its application in the laboratory. Furthermore, understanding the role of its
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constituent amino acid, threonine, in critical signaling pathways like mTOR can provide
valuable context for its use in biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (Rac)-H-
Thr-OMe Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554946#commercial-suppliers-of-rac-h-thr-ome-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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